1,5-Dioxocane-2,6-dione, 4,8-dimethyl-

• CAS RN: 184532-63-6
• Molecular Formula: C8H12O4
• Molecular Weight: 172.18 g/mol
• IUPAC Name: 4,8-dimethyl-1,5-dioxocane-2,6-dione
• InChI: InChI=1S/C8H12O4/c1-5-3-7(9)12-6(2)4-8(10)11-5/h5-6H,3-4H2,1-2H3
• InChI Key: WBZICFSZXZLMHT-UHFFFAOYSA-N
• SMILES: CC1CC(=O)OC(CC(=O)O1)C
• synonyms: 4,8-diMe-O2OD; 4,8-dimethyl-1,5-dioxacyclooctane-2,6-dione

Description

1,5-Dioxocane-2,6-dione, 4,8-dimethyl- is a natural product found in Diplogelasinospora grovesii with data available.

Scientific Research Applications

Inhibition Performance in Steel Protection

• Spirocyclopropane derivatives, including compounds related to 1,5-Dioxocane-2,6-dione, 4,8-dimethyl-, have been studied for their corrosion inhibition properties in mild steel. These compounds exhibit effective inhibition in acidic solutions, with their adsorption being linked to both physical and chemical processes (Chafiq et al., 2020).

Structural and Crystallographic Studies

• Research on the molecular geometry and crystal structure of derivatives of 1,5-Dioxocane-2,6-dione, 4,8-dimethyl- has been conducted, providing insights into their structural conformations and stability (Aversaw et al., 1992).

Applications in Thermoset Reduction

• Studies have explored the use of 1,5-Dioxocane-2,6-dione, 4,8-dimethyl- derivatives in the reduction of shrinkage of thermosets during the curing process, enhancing the quality and durability of these materials (González et al., 2006).

Synthesis and Chemical Characterization

• The synthesis and structural characterization of 1,5-Dioxocane-2,6-dione, 4,8-dimethyl- derivatives have been studied, providing valuable information on their chemical properties and potential applications (Kumar et al., 2014).

Electrochemical Behavior Analysis

• Electrochemical studies on certain derivatives of 1,5-Dioxocane-2,6-dione, 4,8-dimethyl- have been performed to evaluate their electrochemical behavior and potential applications in various fields (Ungureanu et al., 2011).